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Compound of Interest

Compound Name: Medroxyprogesterone-d7

Cat. No.: B12402360 Get Quote

Medroxyprogesterone-d7, a deuterated form of medroxyprogesterone acetate, requires

careful handling and disposal due to its potential health and environmental risks. As a

compound structurally similar to a synthetic progestin, it is classified as a hazardous substance,

suspected of causing cancer and having adverse effects on fertility and fetal development.[1][2]

[3] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects.[1][4][5]

Proper disposal is not only a matter of laboratory safety but also of environmental stewardship

and regulatory compliance.

Regulatory Framework
The disposal of pharmaceutical waste, including Medroxyprogesterone-d7, is regulated by

multiple agencies. In the United States, the Environmental Protection Agency (EPA) sets

guidelines for hazardous waste management under the Resource Conservation and Recovery

Act (RCRA).[6][7] Additionally, specific regulations such as Subpart P provide healthcare-

specific requirements for managing hazardous waste pharmaceuticals.[8] It is crucial for

research facilities to have a comprehensive waste management plan to ensure safety and legal

compliance.[7]

Health and Safety Data
Proper handling and disposal are informed by the toxicological and physical properties of the

substance. The following table summarizes key safety data for Medroxyprogesterone Acetate,

which is analogous to Medroxyprogesterone-d7.
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Hazard Classification GHS Statements LD50/LC50 Values

Carcinogenicity
H351: Suspected of causing

cancer[2][3][4]

Oral LD50 (Rat): >6,400

mg/kg[4]

Reproductive Toxicity
H360: May damage fertility or

the unborn child[2][3]

Acute Toxicity (Oral)
H302: Harmful if swallowed[2]

[5]

Aquatic Toxicity

H413: May cause long lasting

harmful effects to aquatic life[2]

[4]

H410: Very toxic to aquatic life

with long lasting effects[5]

Disposal Protocol
The following protocol outlines the step-by-step procedure for the safe disposal of

Medroxyprogesterone-d7 in a laboratory setting. This protocol is designed to minimize

exposure to personnel and prevent environmental contamination.

Personnel Protective Equipment (PPE) Required:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side shields or goggles

Laboratory coat

Procedure:

Segregation of Waste:

All materials contaminated with Medroxyprogesterone-d7, including unused product,

empty containers, and disposable labware (e.g., pipette tips, vials), must be segregated

from non-hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/23664m.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Medroxyprogesterone_acetate_tablets_22-may-2018.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/phr1589
https://www.sigmaaldrich.com/TW/zh/sds/sial/phr1589
https://cdn.caymanchem.com/cdn/msds/23664m.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Medroxyprogesterone_acetate_tablets_22-may-2018.pdf
https://cdn.caymanchem.com/cdn/msds/23664m.pdf
https://dcchemicals.com/msds/MSDS_DC37531.html
https://cdn.caymanchem.com/cdn/msds/23664m.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/phr1589
https://dcchemicals.com/msds/MSDS_DC37531.html
https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This waste should be collected in a designated, clearly labeled, and sealed hazardous

waste container.[1] Hazardous pharmaceutical waste is typically collected in black

containers labeled "hazardous waste pharmaceuticals".[8]

Container Management:

Use a container that is compatible with the waste and can be securely closed.

The container must be labeled with the words "Hazardous Waste" and a description of the

contents (e.g., "Medroxyprogesterone-d7 waste").

Storage:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated and have secondary containment to prevent

the spread of material in case of a leak.

Disposal Method:

Do not dispose of Medroxyprogesterone-d7 down the drain or in the regular trash.[7][9]

This can lead to contamination of water supplies and soil.[6]

The recommended method for disposal of hazardous pharmaceutical waste is high-

temperature incineration by a licensed professional waste disposal service.[8][10][11] This

process should be carried out in a chemical incinerator equipped with an afterburner and

scrubber to ensure complete destruction of the compound and to manage emissions.[10]

[11]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste container.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[1][9]

Wearing appropriate PPE, contain the spill using an inert absorbent material.
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Carefully collect the absorbed material and place it in the designated hazardous waste

container.[9]

Clean the spill area thoroughly.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Medroxyprogesterone-d7.
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Caption: Workflow for the safe disposal of Medroxyprogesterone-d7 waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe handling and disposal of Medroxyprogesterone-d7, thereby protecting themselves, their
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colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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